Cas no 5621-44-3 (Dimethyl 2-methylenepentanedioate)

• Product Name: Dimethyl 2-methylenepentanedioate
• CAS No: 5621-44-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 371654
• PubChem ID: 574537
• Update Time: 2025-10-29

Dimethyl 2-methylenepentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-methylene-, 1,5-dimethyl ester
• 2-METHYLENE-PENTANEDIOIC ACID DIMETHYL ESTER
• dimethyl 2-methylenepentanedioate
• dimethyl 2-methylidenepentanedioate
• 2-methylene glutaric methyl ester
• 2-methylenepentanedioic acid dimethyl ester
• 2-methylidene-pentanedioic acid dimethyl ester
• dimethyl 2-methyleneglutarate
• dimethyl 2-methylideneglutarate
• Glutaric acid,2-methylene-,dimethyl ester
• Methyl methyleneglutarate
• Dimethyl2-methylenepentanedioate
• SCHEMBL4494873
• FT-0694959
• MB05430
• WS-00787
• Glutaric acid, 2-methylene-, dimethyl ester
• AKOS006285994
• 1,5-DIMETHYL 2-METHYLIDENEPENTANEDIOATE
• DTXSID201288491
• Pentanedioic acid, 2-methylene-, dimethyl ester
• 1,5-Dimethyl 2-methylenepentanedioate
• CHEMBL4866827
• 1-Butene-2,4-dicarboxylic acid dimethyl ester
• 5621-44-3
• 2-Methyleneglutaric acid, dimethyl ester
• Dimethyl 2-methylenepentanedioate

• Inchi： 1S/C8H12O4/c1-6(8(10)12-3)4-5-7(9)11-2/h1,4-5H2,2-3H3
• InChI Key： URLYMBMJTPDVEP-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(=C)C(=O)OC)=O

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95-98 ºC (10-11 Torr)
• Flash Point: 82.9±18.8 ºC,
• Refractive Index: 1.444 (589.3 nm 52 ºC)
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 52.60000
• LogP: 0.66880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters